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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,1-
Dimethylurea-d6, a deuterated isotopologue of 1,1-Dimethylurea. This document is intended
for use by researchers, scientists, and professionals in drug development who utilize stable
isotope-labeled compounds in their work.

Introduction

1,1-Dimethylurea-d6 is a stable isotope-labeled derivative of 1,1-Dimethylurea, where six
hydrogen atoms on the methyl groups have been replaced with deuterium. This isotopic
substitution makes it a valuable tool in various scientific applications, particularly in mass
spectrometry-based quantitative analysis and as a tracer in metabolic studies. While
comprehensive experimental data for the physical properties of the deuterated form is not as
widely published as for its non-deuterated counterpart, the properties are expected to be very
similar, with the most significant difference being the molecular weight.

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 1,1-Dimethylurea-

d6 and its non-deuterated analog, 1,1-Dimethylurea.

Property

1,1-Dimethylurea-d6

1,1-Dimethylurea

Molecular Formula

C3H2DeN20[1]

C3HsN20[2][3][4]

Molecular Weight 94.15 g/mol [1] 88.11 g/mol [3][4][5]
) ) ] White to off-white crystalline
Appearance White to off-white solid[1]
powder[3][4][6]
Not explicitly reported;
] ] o 178-183 °CJ[3], 182 °C[5], 176 -
Melting Point expected to be similar to 1,1-
) 185 °C[4]
Dimethylurea
Not explicitly reported;
o . . 130.4 °C at 760 mmHg[2],
Boiling Point expected to be similar to 1,1- ]
) ~163 °C (estimate)[3]
Dimethylurea
) ) Soluble in water[6][7], slightly
. Soluble in water (5 mg/mL with ] )

Solubility ) ) soluble in alcohol[5], soluble in

ultrasonic and warming)[1] ]

organic solvents[7]

CAS Number 1219802-32-0[1] 598-94-7[2][3][4]

Experimental Protocols

General Synthesis of 1,1-Dimethylurea-d6

The synthesis of 1,1-Dimethylurea-d6é would typically follow a similar protocol to that of 1,1-
Dimethylurea, with the key difference being the use of a deuterated starting material. A
common method for the synthesis of 1,1-Dimethylurea involves the reaction of dimethylamine
with an appropriate reagent such as sodium cyanate or nitrourea.[8][9] For the deuterated
analog, dimethylamine-d6 would be used.

lllustrative Synthetic Protocol:

e Reaction Setup: In a three-neck round-bottom flask equipped with a mechanical stirrer,
thermometer, and reflux condenser, add sodium cyanate and purified water.[8]
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o Addition of Deuterated Reagent: While stirring and heating, add a 40% aqueous solution of
dimethylamine-d6.[8]

e Reaction: Continue stirring at a constant temperature for 2-3 hours.[8]

o Workup: After the reaction is complete, concentrate the mixture under reduced pressure,
cool to induce crystallization, and separate the crystals by centrifugal filtration.[8]

 Purification: Recrystallize the product from water and dry under vacuum to obtain pure 1,1-
Dimethylurea-d6 as a white crystalline powder.[8]

Preparation of a Stock Solution
For use in in-vitro experiments, a stock solution of 1,1-Dimethylurea-d6 is typically prepared.
e Weighing: Accurately weigh the desired amount of 1,1-Dimethylurea-d6 powder.

» Dissolution: Dissolve the compound in an appropriate solvent. For aqueous applications,
water can be used, and solubility can be enhanced with sonication and gentle warming.[1]
For cell-based assays, anhydrous dimethyl sulfoxide (DMSQO) is a common solvent for
preparing high-concentration stock solutions.[10]

o Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C to ensure stability.
[10] It is recommended to aliquot the stock solution to minimize freeze-thaw cycles.[10]

Applications and Logical Workflows

1,1-Dimethylurea-d6 is primarily used as an internal standard in pharmacokinetic and
metabolic studies. The following diagram illustrates a general workflow for its use in a
guantitative bioanalytical method using liquid chromatography-mass spectrometry (LC-MS).

Sample Preparation LC-MS Analysis

Spike with Mass
1,1-Dimethylurea-dé Detection (MRM)

(Internal Standard)
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Workflow for using 1,1-Dimethylurea-d6 as an internal standard.

In this workflow, a known amount of 1,1-Dimethylurea-d6 is added to a biological sample
containing the non-deuterated analyte. During sample preparation and LC-MS analysis, any
loss of the analyte will be mirrored by a proportional loss of the internal standard. By measuring
the ratio of the analyte to the internal standard, accurate quantification can be achieved.

Signaling Pathway Involvement

While 1,1-Dimethylurea itself is not typically described as a direct modulator of specific
signaling pathways, its derivatives and related compounds can have biological activity. The
primary role of 1,1-Dimethylurea-d6 in research is not to interact with signaling pathways but
to serve as a stable, non-radioactive tracer to study the metabolism and pharmacokinetics of
related compounds.

The following diagram illustrates the logical relationship of how a deuterated compound like
1,1-Dimethylurea-d6 is used to trace the metabolic fate of a parent drug.
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Tracing metabolic pathways with a deuterated analog.

By administering the deuterated compound, researchers can distinguish between the
administered compound and its metabolites from the endogenous or previously existing non-
deuterated counterparts in a biological system. This allows for precise tracking of metabolic

pathways and rates of turnover.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.medchemexpress.com/1-1-dimethylurea-d6.html?locale=ko-KR
https://www.chembk.com/en/chem/1,1-dimethylurea
https://m.chemicalbook.com/ProductChemicalPropertiesCB2279682_EN.htm
https://www.chemimpex.com/products/21201
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-dimethylurea
https://www.pengnuochemical.com/11-dimethylurea-2-product/
https://www.pengnuochemical.com/11-dimethylurea-2-product/
https://www.chembk.com/en/chem/1,1-Dimethylurea
https://patents.google.com/patent/CN109956891B/en
https://patents.google.com/patent/CN109956891B/en
http://www.orgsyn.org/demo.aspx?prep=CV4P0361
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_1_2_5_Dimethylphenyl_3_phenylurea_in_In_Vitro_Experiments.pdf
https://www.benchchem.com/product/b15553520/docs#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520/docs#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520/docs#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520/docs#a-comprehensive-technical-guide-to-the-physical-properties-of-1-1-dimethylurea-d6
https://www.benchchem.com/product/b15553520?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

